Cas no 2227804-02-4 ((1S)-2-amino-1-4-(diethylamino)-2-methoxyphenylethan-1-ol)

• Product Name: (1S)-2-amino-1-4-(diethylamino)-2-methoxyphenylethan-1-ol
• CAS No: 2227804-02-4
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 5786932
• PubChem ID: 165968662
• Update Time: 2025-07-09

(1S)-2-amino-1-4-(diethylamino)-2-methoxyphenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1812528
• (1S)-2-amino-1-[4-(diethylamino)-2-methoxyphenyl]ethan-1-ol
• 2227804-02-4
• (1S)-2-amino-1-4-(diethylamino)-2-methoxyphenylethan-1-ol

• Inchi： 1S/C13H22N2O2/c1-4-15(5-2)10-6-7-11(12(16)9-14)13(8-10)17-3/h6-8,12,16H,4-5,9,14H2,1-3H3/t12-/m1/s1
• InChI Key： SLWCKOLWPQAYJB-GFCCVEGCSA-N
• SMILES： O(C)C1C=C(C=CC=1[C@@H](CN)O)N(CC)CC

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.7Ų

Additional information on (1S)-2-amino-1-4-(diethylamino)-2-methoxyphenylethan-1-ol

(1S)-2-amino-1-(4-(diethylamino)-2-methoxyphenyl)ethan-1-ol: A Comprehensive Overview

The compound with CAS No. 2227804-02-4, commonly referred to as (1S)-2-amino-1-(4-(diethylamino)-2-methoxyphenyl)ethan-1-ol, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its chiral center at the ethanolamine moiety, which imparts unique stereochemical properties essential for its biological activity and selectivity.

Chemical Structure and Properties

The molecular structure of (1S)-2-amino-1-(4-(diethylamino)-2-methoxyphenyl)ethan-1-ol consists of a phenolic ring substituted with a diethylamino group at the para position and a methoxy group at the ortho position. The phenolic ring is further connected to an ethanolamine moiety, where the amino group is located at the beta position relative to the hydroxyl group. This arrangement creates a highly functionalized molecule with potential for hydrogen bonding, making it suitable for various biochemical interactions.

Synthesis and Characterization

The synthesis of this compound involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in asymmetric synthesis have enabled the efficient preparation of the (1S) enantiomer, which is critical for its pharmacological applications. The compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, confirming its purity and structural integrity.

Biological Activity and Applications

Recent studies have highlighted the potential of (1S)-2-amino-1-(4-(diethylamino)-2-methoxyphenyl)ethan-1-ol as a bioactive molecule in drug discovery programs. Its ability to modulate key cellular pathways makes it a promising candidate for treating various diseases, including neurodegenerative disorders and inflammatory conditions. Preclinical data suggest that this compound exhibits selective binding to specific receptors, indicating its potential as a lead compound for therapeutic development.

Moreover, this compound has shown intriguing pharmacokinetic properties, including favorable absorption and metabolism profiles, which are essential for its efficacy in vivo. Researchers are currently exploring its potential as a modulator of enzyme activity, particularly in pathways associated with cellular signaling and apoptosis.

Safety and Environmental Considerations

As with any chemical entity intended for pharmaceutical use, the safety profile of (1S)-2-amino-1-(4-(diethylamino)-2-methoxyphenyl)ethan-1-ol is under rigorous evaluation. Initial toxicological studies indicate that the compound demonstrates low acute toxicity, suggesting its potential suitability for human use. However, long-term toxicity studies are still underway to fully assess its safety profile.

In terms of environmental impact, this compound has been shown to degrade under specific conditions, reducing its persistence in aquatic environments. This property aligns with current green chemistry principles aimed at minimizing environmental footprint.

Conclusion

The compound (1S)-2-amino-1-(4-(diethylamino)-2-methoxyphenyl)ethan-1-ol (CAS No. 2227804-02-) represents a significant advancement in organic synthesis and drug discovery. Its unique chemical structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable asset in the development of novel therapeutic agents.